Cas no 1804409-85-5 (Methyl 5-fluoro-6-(trifluoromethyl)picolinate)

• Product Name: Methyl 5-fluoro-6-(trifluoromethyl)picolinate
• CAS No: 1804409-85-5
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4906156
• Update Time: 2025-06-07

Methyl 5-fluoro-6-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-6-(trifluoromethyl)picolinate

• Inchi： 1S/C8H5F4NO2/c1-15-7(14)5-3-2-4(9)6(13-5)8(10,11)12/h2-3H,1H3
• InChI Key： QSRCYLOQNLYEBE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OC)N=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-fluoro-6-(trifluoromethyl)picolinate

Methyl 5-fluoro-6-(trifluoromethyl)picolinate (CAS No. 1804409-85-5): A Comprehensive Overview

Methyl 5-fluoro-6-(trifluoromethyl)picolinate (CAS No. 1804409-85-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, holds promise in various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic strategies.

The molecular structure of Methyl 5-fluoro-6-(trifluoromethyl)picolinate consists of a pyridine ring substituted with a fluoro group at the 5-position and a trifluoromethyl group at the 6-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in organic synthesis. The presence of both fluorine and trifluoromethyl substituents enhances the compound's reactivity and stability, facilitating its use in complex chemical transformations.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability, metabolic stability, and binding affinity towards biological targets. Methyl 5-fluoro-6-(trifluoromethyl)picolinate exemplifies this trend, as it serves as a versatile building block for the synthesis of fluorinated heterocycles, which are prevalent in many drug candidates. The compound's ability to undergo various functionalization reactions makes it particularly useful in medicinal chemistry.

One of the most compelling aspects of Methyl 5-fluoro-6-(trifluoromethyl)picolinate is its potential application in the development of novel pharmaceuticals. Researchers have leveraged its structural features to design molecules with improved pharmacokinetic properties and enhanced therapeutic efficacy. For instance, fluorinated pyridines have been shown to enhance receptor binding affinity, leading to more potent and selective drug candidates. This has spurred investigations into the use of Methyl 5-fluoro-6-(trifluoromethyl)picolinate as a precursor for next-generation therapeutics.

The synthesis of Methyl 5-fluoro-6-(trifluoromethyl)picolinate involves multi-step organic transformations that highlight its synthetic utility. The introduction of fluorine and trifluoromethyl groups requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, have been employed to achieve these objectives. These techniques not only enhance the efficiency of synthesis but also allow for the introduction of additional functional groups, expanding the compound's applicability.

Recent studies have demonstrated the role of Methyl 5-fluoro-6-(trifluoromethyl)picolinate in the development of antiviral and anticancer agents. The fluoro group's ability to modulate molecular interactions has been exploited to improve drug-target binding, while the trifluoromethyl group contributes to metabolic stability. These attributes make it an attractive candidate for further exploration in drug discovery programs.

The pharmaceutical industry has recognized the potential of fluorinated compounds like Methyl 5-fluoro-6-(trifluoromethyl)picolinate, leading to increased investment in research and development. Companies are actively seeking novel fluorinated intermediates to streamline their drug discovery processes. The compound's versatility and ease of functionalization make it a valuable asset in these efforts.

Beyond its pharmaceutical applications, Methyl 5-fluoro-6-(trifluoromethyl)picolinate also finds utility in agrochemical research. Fluorinated pyridines are known for their enhanced stability and bioactivity, making them suitable for developing new pesticides and herbicides. The compound's structural features contribute to its effectiveness in these applications, further highlighting its broad utility.

The future prospects for Methyl 5-fluoro-6-(trifluoromethyl)picolinate are promising, with ongoing research aimed at uncovering new synthetic pathways and applications. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel derivatives with enhanced properties. These technologies will play a crucial role in optimizing synthetic routes and identifying new therapeutic opportunities.

In conclusion, Methyl 5-fluoro-6-(trifluoromethyl)picolinate (CAS No. 1804409-85-5) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and synthetic versatility make it an invaluable intermediate for researchers worldwide. As advancements continue to emerge, this compound is poised to play an increasingly important role in addressing global health challenges.